Cas no 2680796-03-4 (benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate)

Benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate is a specialized organic compound featuring a pyrazole core functionalized with a bromo substituent and a benzyl carbamate group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the carbamate group offers stability and versatility in derivatization. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its sensitivity, requiring proper storage and handling to maintain purity and reactivity. Its applications span medicinal chemistry research and fine chemical synthesis.
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate structure
2680796-03-4 structure
Product Name:benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
CAS No:2680796-03-4
MF:C17H14BrN3O2
MW:372.21596288681
CID:5623498
PubChem ID:165924792
Update Time:2025-06-13

benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
    • 2680796-03-4
    • EN300-28301021
    • Inchi: 1S/C17H14BrN3O2/c18-15-11-19-21(14-9-5-2-6-10-14)16(15)20-17(22)23-12-13-7-3-1-4-8-13/h1-11H,12H2,(H,20,22)
    • InChI Key: XZAJSZOZESMGFL-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C2C=CC=CC=2)C=1NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 371.02694g/mol
  • Monoisotopic Mass: 371.02694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 56.2Ų

benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28301021-0.05g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28301021-0.1g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28301021-0.25g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28301021-0.5g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28301021-1.0g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28301021-2.5g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28301021-5.0g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
5.0g
$3520.0 2025-03-19
Enamine
EN300-28301021-10.0g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4 95.0%
10.0g
$5221.0 2025-03-19
Enamine
EN300-28301021-1g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4
1g
$1214.0 2023-09-07
Enamine
EN300-28301021-5g
benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
2680796-03-4
5g
$3520.0 2023-09-07

Additional information on benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate

Comprehensive Overview of Benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680796-03-4)

Benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680796-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and carbamate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 4-bromo substitution and a phenyl ring, enhances its reactivity and applicability in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

The growing interest in heterocyclic compounds like benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate aligns with current trends in drug discovery and material science. Researchers are increasingly exploring its potential in designing kinase inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance and cancer therapy. Its CAS No. 2680796-03-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, the compound's carbamate linkage offers stability under physiological conditions, a critical factor for prodrug development.

From an industrial perspective, benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate is synthesized through optimized routes involving Pd-catalyzed reactions or nucleophilic substitutions. These methods are often discussed in forums focusing on green chemistry and atom economy, as sustainability becomes a priority for chemical manufacturers. The compound's 4-bromo moiety also enables further functionalization, catering to demands for customized intermediates in high-throughput screening.

In the context of SEO optimization, queries such as "buy benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate" or "synthesis of CAS 2680796-03-4" highlight commercial and academic interest. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards. As the scientific community prioritizes structure-activity relationships (SAR), this compound's role in medicinal chemistry continues to expand, supported by publications in peer-reviewed journals.

Future applications of benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate may include bioconjugation strategies and targeted drug delivery systems, leveraging its modular design. Its compatibility with click chemistry protocols further positions it as a tool for chemical biology studies. With ongoing advancements in computational modeling, researchers can predict its interactions with biological targets, accelerating the discovery of novel therapeutics.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.